Cas no 2532-58-3 (Cyclopentane,1,3-dimethyl-, (1R,3S)-rel-)

Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- structure
2532-58-3 structure
Product Name:Cyclopentane,1,3-dimethyl-, (1R,3S)-rel-
CAS No:2532-58-3
MF:C7H14
MW:98.186062335968
MDL:MFCD00045428
CID:265901
PubChem ID:87567630
Update Time:2025-04-19

Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentane,1,3-dimethyl-, (1R,3S)-rel-
    • CIS-1,3-DIMETHYLCYCLOPENTANE
    • cis-1,3-Dimethylcyclopentaneneat
    • cis 1,2-dimethylcyclopentane
    • cis-1,3-Dimethylcycloheptan
    • cis-1,3-Dimethylcycloheptane
    • cis-1,3-dimethyl-cyclopentane
    • cis-1.3-Dimethyl-cyclopentan
    • cis-dimethyl-1,3 cyclopentane
    • 3-dimethyl- cis-cyclopentan
    • dimethylcyclopentane
    • 1,cis-3-dimethylcyclopentane
    • DTXSID50883860
    • Cyclopentane, 1,3-dimethyl-, cis-
    • 3,5-DIBROMO-2,6-DINITROBENZOICACID
    • T70658
    • (1R,3S)-1,3-dimethylcyclopentane
    • InChI=1/C7H14/c1-6-3-4-7(2)5-6/h6-7H,3-5H2,1-2H3/t6-,7
    • XAZKFISIRYLAEE-KNVOCYPGSA-N
    • 2532-58-3
    • EINECS 219-793-1
    • c-1,3-Dimethylcyclopentane
    • 1-cis-3-dimethylcyclopentane
    • Cyclopentane, 1,3-dimethyl-, (1R,3S)-rel-
    • D1061
    • Cyclopentane,1,3-dimethyl-,(1R,3S)-rel-
    • 1,3-Dimethylcyclopentane cis
    • (1S,3R)-1,3-dimethylcyclopentane
    • MFCD00045428
    • (1S, 3R)-1, 3-dimethylcyclopentane
    • AKOS025295001
    • NS00045964
    • DTXCID601023344
    • Cyclopentane, 1,3dimethyl, (1R,3S)rel
    • DB-254234
    • MDL: MFCD00045428
    • Inchi: 1S/C7H14/c1-6-3-4-7(2)5-6/h6-7H,3-5H2,1-2H3/t6-,7+
    • InChI Key: XAZKFISIRYLAEE-KNVOCYPGSA-N
    • SMILES: [C@@H]1(C)CC[C@H](C)C1

Computed Properties

  • Exact Mass: 98.10960
  • Monoisotopic Mass: 98.109550447g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 49.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.7400
  • Melting Point: -133.7°C
  • Boiling Point: 91°C
  • Flash Point: -5 °C
  • Refractive Index: 1.4080-1.4100
  • PSA: 0.00000
  • LogP: 2.44250
  • Solubility: Not determined

Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- Security Information

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Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- Preparation Products

Cyclopentane,1,3-dimethyl-, (1R,3S)-rel- Related Literature

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